Cas no 122342-03-4 (1-Propanaminium,N,N,N-trimethyl-2,3-bis[(9Z)-9-octadecen-1-yloxy]-)

• Product Name: 1-Propanaminium,N,N,N-trimethyl-2,3-bis[(9Z)-9-octadecen-1-yloxy]-
• CAS No: 122342-03-4
• MF: C₄₂H₈₄NO₂
• MW: 635.121873855591
• CID: 133510
• PubChem ID: 6913074
• Update Time: 2025-04-19

1-Propanaminium,N,N,N-trimethyl-2,3-bis[(9Z)-9-octadecen-1-yloxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N,N,N-trimethyl-2,3-bis[(9Z)-9-octadecen-1-yloxy]-
• N-[1-(2,3-DIOLEYLOXY)PROPYL]-N,N,N-TRIMETHYLAMMONIUM CHLORIDE
• 1,2-DIOLEOYL-3-TRIMETHYLAMMONIUM-PROPANE,CHLORIDE
• DOTAP CHLORIDE SALT
• DOTMA
• N-[1-(2,3-DIOLEOYLOXY) PROPYL]-N,N,N-TRIMETHYLAMMONIUM CHLORIDE
• N-[1-(2,3-DIOLEOYLOXY)PROPYL]-N,N,N-TRIMETHYL-AMMONIUM CHLORIDE SALT
• TRIMETHYL[2,3-(DIOLEYLOXY)PROPYL]AMMONIUM CHLORIDE
• DOTAP
• 1,2-DIOLEOYL-3-TRIMETHYLAMMONIUM-PROPANE, CHLORIDE
• PD039854
• 122342-03-4
• SCHEMBL330410
• 2,3-bis[(Z)-octadec-9-enoxy]propyl-trimethylazanium

• Inchi： 1S/C42H84NO2/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-44-41-42(40-43(3,4)5)45-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20-23,42H,6-19,24-41H2,1-5H3/q+1/b22-20-,23-21-
• InChI Key： RYOFERRMXDATKG-YEUCEMRASA-N
• SMILES： O(CCCCCCCC/C=C\CCCCCCCC)C(COCCCCCCCC/C=C\CCCCCCCC)C[N+](C)(C)C

Computed Properties

• Exact Mass: 697.57800
• Monoisotopic Mass: 634.65
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 45
• Rotatable Bond Count: 37
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 15.9

Experimental Properties

• PSA: 52.60000
• LogP: 9.22660

1-Propanaminium,N,N,N-trimethyl-2,3-bis[(9Z)-9-octadecen-1-yloxy]- Security Information

• WGK Germany：3
• Storage Condition：−20°C